Cas no 56970-93-5 (Methanone, 3-pyridinyl-4-pyridinyl-)

• Product Name: Methanone, 3-pyridinyl-4-pyridinyl-
• CAS No: 56970-93-5
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD03084287
• CID: 347055
• PubChem ID: 4601630
• Update Time: 2025-04-19

Methanone, 3-pyridinyl-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, 3-pyridinyl-4-pyridinyl-
• 3-pyridin-2-ylpyridine-4-carbaldehyde
• BS-41603
• MFCD03084287
• SCHEMBL18228407
• pyridin-3-yl(pyridin-4-yl)methanone
• 56970-93-5

• MDL： MFCD03084287
• Inchi： 1S/C11H8N2O/c14-11(9-3-6-12-7-4-9)10-2-1-5-13-8-10/h1-8H
• InChI Key： PKNBEXFZRUHWSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives